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Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891 Get Quote

CAS Number: 1052228-70-2

Molecular Formula: C₁₃H₁₇NO₃

Molecular Weight: 235.28 g/mol

Summary
Virosine B is a naturally occurring alkaloid isolated from the roots of Virosine oleifera[1].

Despite its identification and availability from several chemical suppliers for research purposes,

a comprehensive review of publicly accessible scientific literature and databases reveals a

significant lack of information regarding its biological activity, mechanism of action, and

toxicological profile. At present, no in-depth technical data, experimental protocols, or

associated signaling pathways for Virosine B have been published. This technical guide

serves to consolidate the limited available information and highlight the current knowledge gap

surrounding this compound.

Physicochemical Properties
Virosine B is characterized by the molecular formula C₁₃H₁₇NO₃ and a molecular weight of

approximately 235.28 g/mol [1][2][3]. It is classified as an alkaloid[1]. The IUPAC name for

Virosine B is (5R,10aR,10bS,12R)-4,5,8,9,10,10a-Hexahydro-12-hydroxy-7H-5,10b-ethano-

2H-furo[2,3-a]quinolizin-2-one[2].
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Table 1: Physicochemical Data for Virosine B

Property Value Reference

CAS Number 1052228-70-2 [1][2][3][4][5]

Molecular Formula C₁₃H₁₇NO₃ [1][2][3]

Molecular Weight 235.28 [1][2]

Alternate Names 长春素B; 白饭树碱B [2]

IUPAC Name

(5R,10aR,10bS,12R)-4,5,8,9,1

0,10a-Hexahydro-12-hydroxy-

7H-5,10b-ethano-2H-furo[2,3-

a]quinolizin-2-one

[2]

Source Roots of Virosine oleifera [1]

Biological Activity and Mechanism of Action
As of this writing, there is no publicly available data on the biological activity or mechanism of

action of Virosine B. Scientific studies detailing its effects on cellular or animal models, its

potential therapeutic applications, or its interactions with biological targets have not been found

in the surveyed literature. Consequently, no signaling pathways associated with Virosine B can

be described or visualized.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of

Virosine B are not available in the public domain. While some suppliers provide generic

formulation guidelines for dissolving the compound for in vitro and in vivo use, these are not

specific experimental procedures but rather general recommendations for compounds with low

water solubility[1][4].

General Formulation Suggestions (from supplier information):

For in vitro use: Virosine B can be dissolved in solvents such as DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, and Acetone[1][5].
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For in vivo use: A common formulation involves dissolving the compound in a vehicle such

as DMSO, followed by dilution with agents like PEG300, Tween 80, and saline or corn oil[1]

[4]. For oral administration, suspension in 0.5% CMC Na has also been suggested[1].

It is critical to note that these are general suggestions and not validated protocols for Virosine
B. Researchers would need to determine the optimal formulation and dosage for their specific

experimental setup.

Conclusion and Future Directions
Virosine B remains a largely uncharacterized natural product. While its chemical structure has

been elucidated and the compound is commercially available, its biological properties are

unknown. This presents an opportunity for the scientific community to undertake foundational

research to explore its potential bioactivities. Future studies could include:

Screening for Biological Activity: Testing Virosine B against various cell lines (e.g., cancer,

neuronal, immune cells) and in different disease models to identify any potential therapeutic

effects.

Mechanism of Action Studies: If any biological activity is identified, subsequent research

would be needed to elucidate the underlying molecular mechanisms and identify the cellular

targets and signaling pathways involved.

Toxicological Evaluation: Assessing the safety profile of Virosine B is crucial before it can be

considered for any therapeutic development.

Until such studies are conducted and published, a comprehensive technical guide on the core

biological aspects of Virosine B cannot be fully realized. The information presented here

reflects the entirety of the currently available public data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591891#virosine-b-cas-number-1052228-70-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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